Cas no 174460-88-9 (1-Methoxy-2-(2-methoxyethyl)benzene)

• Product Name: 1-Methoxy-2-(2-methoxyethyl)benzene
• CAS No: 174460-88-9
• MF: C₁₀H₁₄O₂
• MW: 166.216963291168
• CID: 1359931
• PubChem ID: 11491992
• Update Time: 2025-05-21

1-Methoxy-2-(2-methoxyethyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-2-(2-methoxyethyl)-
• 1-Methoxy-2-(2-methoxyethyl)benzene
• 174460-88-9
• 2-Hydroxyphenethyl alcohol, di(methyl) ether
• OALKQCCEAUPXPN-UHFFFAOYSA-N
• SCHEMBL792023

• Inchi： 1S/C10H14O2/c1-11-8-7-9-5-3-4-6-10(9)12-2/h3-6H,7-8H2,1-2H3
• InChI Key： OALKQCCEAUPXPN-UHFFFAOYSA-N
• SMILES： O(C)CCC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 166.09942
• Monoisotopic Mass: 166.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 212.4±15.0 °C at 760 mmHg
• Flash Point: 69.5±19.9 °C
• PSA: 18.46
• Vapor Pressure: 0.3±0.4 mmHg at 25°C

1-Methoxy-2-(2-methoxyethyl)benzene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-Methoxy-2-(2-methoxyethyl)benzene

1-Methoxy-2-(2-methoxyethyl)benzene (CAS No. 174460-88-9): A Comprehensive Technical Overview

1-Methoxy-2-(2-methoxyethyl)benzene (CAS No. 174460-88-9) is a specialized organic compound widely recognized for its unique chemical structure and versatile applications in industrial and research settings. This aromatic ether, also referred to by its systematic name, features two methoxy functional groups attached to a benzene ring, making it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₀H₁₄O₂, and moderate polarity contribute to its solubility in organic solvents, a property highly sought after in formulations requiring precise solubility parameters.

In recent years, the demand for high-purity aromatic ethers like 1-Methoxy-2-(2-methoxyethyl)benzene has surged, driven by advancements in pharmaceutical intermediates and flavor & fragrance industries. Researchers and manufacturers frequently search for terms such as CAS 174460-88-9 suppliers, methoxybenzene derivatives, and applications of 1-Methoxy-2-(2-methoxyethyl)benzene, reflecting its growing relevance. The compound’s stability under mild conditions and compatibility with catalytic reactions further enhance its utility in green chemistry initiatives, aligning with global trends toward sustainable synthesis.

The synthesis of 1-Methoxy-2-(2-methoxyethyl)benzene typically involves Williamson etherification or Friedel-Crafts alkylation, methods optimized for scalability and yield. Analytical techniques like GC-MS and NMR spectroscopy are employed to verify its purity, a critical factor for end-users in the electronic materials sector, where trace impurities can impact performance. Notably, its role as a solvent or co-solvent in lithium-ion battery electrolytes has garnered attention, coinciding with the rise of electric vehicle (EV) technologies and energy storage solutions.

From a regulatory standpoint, CAS 174460-88-9 is not classified as hazardous under major chemical inventories, simplifying its logistics and handling. However, proper storage in airtight containers away from oxidizers is recommended to maintain its integrity. Environmental studies highlight its low bioaccumulation potential, a feature increasingly prioritized in eco-conscious manufacturing. FAQs such as Is 1-Methoxy-2-(2-methoxyethyl)benzene biodegradable? or How to handle methoxyethyl benzene safely? underscore user concerns about sustainability and workplace safety.

Innovative applications continue to emerge, particularly in agrochemical formulations and liquid crystal displays (LCDs), where its dielectric properties are exploited. The compound’s compatibility with UV-curable resins also positions it as a candidate for advanced coatings and adhesives. As industries pivot toward bio-based alternatives, derivatives of 1-Methoxy-2-(2-methoxyethyl)benzene are being explored for their renewable feedstock potential, a topic gaining traction in academic and patent literature.

In summary, 1-Methoxy-2-(2-methoxyethyl)benzene (CAS No. 174460-88-9) exemplifies the intersection of functionality and innovation in modern chemistry. Its adaptability across sectors—from electronics to cosmetics—ensures its enduring relevance. For researchers and procurement specialists, understanding its structure-property relationships and market availability remains key to leveraging its full potential.